3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)pyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C21H20FNO2/c22-18-8-6-17(7-9-18)20-12-10-19(11-13-21(24)25)23(20)15-14-16-4-2-1-3-5-16/h1-10,12H,11,13-15H2,(H,24,25)
• InChI Key: KVBDFBSVOUAVEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=CC=C2C3=CC=C(C=C3)F)CCC(=O)O
• Molecular Formula: C21H20FNO2
• Molecular Weight: 337.4 g/mol

Description

3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid, also known as FPP, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has been investigated for its potential as a tool in the study of certain biological processes.

Mechanism of Action

The mechanism of action of 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid is not fully understood, but it is thought to act as an agonist for certain receptors in the body. These receptors are involved in a variety of biological processes, and 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid has been found to have effects on cell signaling and gene expression.
Biochemical and Physiological Effects:
3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid has been found to have a variety of biochemical and physiological effects, including effects on cell signaling, gene expression, and protein synthesis. It has also been found to have anti-inflammatory and anti-tumor properties, and has been investigated for its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid in lab experiments is its specificity for certain receptors, which allows researchers to investigate specific biological pathways. However, 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid can be difficult to synthesize, and its effects can be difficult to study in vivo.

Future Directions

There are several future directions for research on 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid, including investigating its potential as a therapeutic agent for certain diseases, studying its effects on specific biological pathways, and developing new synthesis methods for the compound. Additionally, 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid could be used in conjunction with other compounds to investigate the interactions between different biological pathways.

Synthesis Methods

The synthesis of 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid involves the reaction of 4-fluorobenzaldehyde with 2-phenylethylamine to form an intermediate product. This intermediate is then reacted with propanoic acid to produce the final product, 3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid.

Scientific Research Applications

3-[5-(4-fluorophenyl)-1-(2-phenylethyl)-1H-pyrrol-2-yl]propanoic acid has been studied for its potential use in scientific research, particularly in the study of certain biological processes. It has been found to have a variety of effects on cells and tissues, and has been used in experiments to investigate the mechanisms of certain biological pathways.